Cas no 139776-17-3 (Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-)
139776-17-3 structure
Product Name:Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-
CAS No:139776-17-3
MF:C14H13NO4
MW:259.257323980331
CID:1290359
Update Time:2024-08-04
Benzoic acid, 3-amino-4-(3-methoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-
-
- Inchi: 1S/C14H13NO4/c1-18-10-3-2-4-11(8-10)19-13-6-5-9(14(16)17)7-12(13)15/h2-8H,15H2,1H3,(H,16,17)
- InChI Key: RGIFLVXNXRLBGB-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OC2=CC=CC(OC)=C2)C(N)=C1
Computed Properties
- Exact Mass: 259.08449
Experimental Properties
- Density: 1.303±0.06 g/cm3(Predicted)
- Boiling Point: 435.1±45.0 °C(Predicted)
- PSA: 81.78
- pka: 4.50±0.10(Predicted)
Benzoic acid, 3-amino-4-(3-methoxyphenoxy)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
139776-17-3 (Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-) Related Products
- 2840-26-8(3-amino-4-methoxy-benzoic acid)
- 2486-69-3(4-Amino-3-methoxybenzoic acid)
- 37531-32-1(3-Amino-4-phenoxybenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk